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Abstract: This technical guide provides a comprehensive overview of the core thermodynamic
and transport properties of monochlorotrifluoromethane, commonly known as R-13 (CCIFs).
Designed for researchers, scientists, and engineers, this document synthesizes key data from
authoritative sources into a practical and accessible format. It delves into the pressure-volume-
temperature (P-V-T) relationships, caloric properties, phase change characteristics, and
transport phenomena of R-13. Furthermore, it outlines standardized experimental
methodologies for property determination and discusses the significant environmental impact
that has led to the phasing out of its use under international protocols.

Introduction and Chemical Identity

Monochlorotrifluoromethane (CCIF3) is a synthetic, non-flammable, and non-corrosive
chlorofluorocarbon (CFC) that was commercialized under trade names such as Freon 13.[1][2]
Its chemical structure consists of a central carbon atom bonded to one chlorine atom and three
fluorine atoms. Historically, its primary application was as a low-temperature refrigerant,
particularly in the low stage of cascade refrigeration systems, owing to its very low normal
boiling point.[3]
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While its thermal properties made it effective for such applications, R-13 possesses a high
ozone depletion potential (ODP) of 1.0 (relative to CFC-11) and a very high global warming
potential (GWP) of 14,400 over a 100-year time horizon.[1][4] Consequently, its production and
use have been largely discontinued under the Montreal Protocol to protect the stratospheric
ozone layer.[2] Nevertheless, understanding its thermodynamic properties remains crucial for
managing existing systems, conducting atmospheric research, and developing suitable long-
term replacements.

Table 1: Core Physical and Environmental Properties of R-13

Property Value Units
Chemical Formula CCIFs
Molar Mass 104.46 g/mol
Normal Boiling Point -81.5 °C
Melting Point -181 °C
Critical Temperature 29.2 °C (84.6 °F)
Critical Pressure 3.91 MPa (567.8 psia)
Critical Density 575.1 kg/m 3 (35.9 Ib/ft3)
Ozone Depletion Potential

1.0 (CFC-11=1.0)
(ODP)
Global Warming Potential

14,400 (CO2=1.0)
(GWP, 100-yr)
ASHRAE Safety Rating Al

(Data sourced from[1][3][4])

P-V-T Behavior and Equation of State

The relationship between pressure (P), volume (V), and temperature (T) is fundamental to all
thermodynamic analysis. For R-13, this behavior is accurately described by specialized
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equations of state (EoS) that far exceed the predictive capabilities of the ideal gas law,
especially near the saturation curve and in the liquid phase.

The Equation of State: A Cornerstone for Property
Calculation

An accurate EoS is paramount as it serves as the foundation from which most other
thermodynamic properties, such as enthalpy, entropy, and specific heats, are derived. For R-
13, highly accurate thermodynamic and transport property data can be calculated from models
presented by Magee, Outcalt, and Ely (2000).[5] This EoS is valid over a wide range of
conditions, from the triple point to temperatures and pressures well into the supercritical region.
[5] Earlier models, such as the Martin-Hou equation of state, were also used and provided a
good basis for property prediction.[6]

The necessity for such complex, empirically fitted equations stems from the non-ideal behavior
of real fluids, including intermolecular forces and finite molecular volume. These factors are
critical for accurately modeling fluid behavior during processes like compression, expansion,
and heat transfer in refrigeration cycles.

Fundamental Properties (Measured)

Pressure, Volume, Temperature (P, V, T) Data

mpirical Fitting

Equation of State (EoS)
e.g., Magee et al. (2000)

Derived Thermodynami¢ Properties

Entropy (S) Specific Heats (Cp, Cv)
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Caption: Relationship between fundamental P-V-T data and derived properties via an Equation
of State.

Saturated Properties and Phase Change

The behavior of R-13 at the liquid-vapor interface is critical for its application in refrigeration.
The data below represents the properties of saturated liquid and vapor at various
temperatures.

Table 2: Thermodynamic Properties of Saturated R-13
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Liquid Vapor Enthalpy of
Pressure . . o
Temp. (°C) Temp. (°F) (psia) Density Density Vaporizatio
sia
s (Ib/ft3) (Ib/ft3) n (BTUI/Ib)
-95.6 -140 6.4 98.20 0.2223 68.96
-84.4 -120 12.5 95.62 0.4071 66.60
-73.3 -100 22.2 92.95 0.6811 64.08
-62.2 -80 37.0 90.17 1.082 61.35
-51.1 -60 58.2 87.23 1.644 58.35
-40.0 -40 874 84.10 2411 55.01
-28.9 -20 126.4 80.71 3.435 51.24
-17.8 0 176.7 76.96 4.793 46.88
-6.7 20 240.4 72.71 6.602 41.67
4.4 40 319.5 67.64 9.070 35.19
(Data
compiled
from the
Refrigerant
Reference
Guide, 5th
Edition)[3]

The enthalpy of vaporization (latent heat) is a key metric, representing the energy required to
change the phase from liquid to vapor at a constant temperature and pressure. As temperature
increases, the enthalpy of vaporization decreases, eventually reaching zero at the critical point.

[7]

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://refrigerants.com/wp-content/uploads/2020/02/R13_LINK.pdf
https://www.reddit.com/r/askscience/comments/frxstf/does_the_latent_heat_of_vaporization_of_a/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Solid Liquid Gas Supercritical Fluid = Temperature Pressure
jSubmaton Curve Fusion Curve

lVaporization Curve

Click to download full resolution via product page

Caption: Conceptual Pressure-Temperature (P-T) phase diagram for
Monochlorotrifluoromethane (R-13).

Transport Properties

Transport properties, namely viscosity and thermal conductivity, govern the rates of momentum
and heat transfer, respectively. They are essential for modeling pressure drop in piping and
heat transfer rates in evaporators and condensers.

Viscosity

Viscosity is a measure of a fluid's resistance to flow. For R-13, the viscosity of the gaseous
phase at 0 °C is approximately 13.3 mPa-s (0.0133 cP).[1] Like most fluids, the viscosity of R-
13 is dependent on both temperature and pressure. In the absence of extensive experimental
data, corresponding states methods can be employed to estimate viscosity with reasonable
accuracy, using a well-characterized reference fluid like propane.[5]

Thermal Conductivity

Thermal conductivity quantifies the ability of a material to conduct heat. At 300 K (26.85 °C),
the thermal conductivity of R-13 is 0.01217 W-m~1.K~1,[1] This property is crucial for heat
exchanger design, as it directly influences the overall heat transfer coefficient.

Table 3: Key Transport Properties of R-13
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Property Condition Value Units
Gas Viscosity (n) 0°C 13.3 mPa:-s
Gas Viscosity (n) 25°C 14.1 mPa-s
Thermal Conductivity 300 K (26.85 °C) 0.01217 W-m~1.K-1

(Data sourced from[1])

Experimental Determination of Properties: A
Validated Protocol

The trustworthiness of thermodynamic data is rooted in meticulous and verifiable experimental
procedures. The following protocol outlines a standard method for determining the vapor
pressure of a substance like R-13.

Protocol: Vapor Pressure Measurement via the Static
Method

Objective: To accurately measure the saturation pressure of R-13 as a function of temperature.

Core Principle: This method involves confining a pure, degassed sample of the fluid in a
thermostatically controlled vessel over a pool of its own liquid. At thermal equilibrium, the
pressure measured in the vessel is the vapor pressure.

Methodology:
o Sample Purification (Trustworthiness Pillar):
o Obtain a high-purity sample of R-13.

o Perform several freeze-pump-thaw cycles. This involves freezing the R-13 with liquid
nitrogen, evacuating the non-condensable gases (like air) from the headspace with a
vacuum pump, and then thawing the R-13. This step is critical to remove dissolved gases
that would otherwise contribute to the total pressure, creating a significant source of error.
Repeat until the pressure reading above the frozen solid at vacuum is negligible.
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e Apparatus Preparation:

o Utilize a high-pressure vessel (equilibrium cell) made of an inert material (e.g., stainless
steel).

o Connect the cell to a high-accuracy pressure transducer (e.g., a vibrating quartz crystal or
capacitance diaphragm gauge) and a vacuum system.

o Thoroughly clean and then evacuate the entire apparatus to a high vacuum (<10~-> mbar)
to remove any residual air or contaminants.

e Sample Loading:

o Carefully distill the purified R-13 sample into the pre-evacuated equilibrium cell. The
amount should be sufficient to ensure a liquid-vapor equilibrium is maintained across the
entire experimental temperature range.

o Thermostatic Control (Expertise Pillar):

o Immerse the equilibrium cell in a precision liquid bath (e.g., ethanol or a silicone oil bath)
with high thermal stability (+0.01 K).

o Use a calibrated platinum resistance thermometer (PRT) placed in close proximity to the
cell to measure the temperature accurately. The choice of bath fluid and control system is
dictated by the desired temperature range and ensures uniform, stable temperature.

o Data Acquisition and Validation:

[¢]

Set the thermostatic bath to the desired temperature.

o Allow the system to reach thermal and vapor-liquid equilibrium. This is confirmed by
monitoring the pressure reading until it remains constant over an extended period (e.g.,
less than 0.01% change over 30 minutes).

o Record the stabilized pressure and the corresponding temperature.

o Approach each temperature setpoint from both a higher and lower temperature to check
for hysteresis, ensuring a true equilibrium state is measured. This is a key self-validating
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o Repeat measurements at various temperatures to construct the vapor pressure curve.

Preparation

1. Sample Purification
(Freeze-Pump-Thaw)

2. Apparatus Evacuation
& Leak Check

3. Load Sample
into Cell

4. Set Bath
Temperature

5. Attain Thermal \
& Phase Equilibrium

6. Record P & T Data

/
Validation & Analysis

7. Change Temperature
& Repeat 4-6

8. Check for Hysteresis

(Approach from heating/cooling)

9. Fit Data to Vapor
Pressure Equation
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Caption: Workflow for the experimental determination of vapor pressure using the static
method.

Safety and Handling

As a liguefied gas under pressure, R-13 presents specific physical and health hazards.[8]

Asphyxiation Hazard: R-13 is heavier than air and can displace oxygen in confined spaces,
leading to asphyxiation.[8] Proper ventilation is mandatory.

» Frostbite Hazard: Direct contact with the liquid or rapidly expanding gas can cause severe
frostbite due to its low boiling point.[8] Appropriate personal protective equipment (PPE),
including cryogenic gloves and safety goggles, must be worn when handling the liquid.

o High-Pressure Hazard: Cylinders contain gas under high pressure and may explode if
heated.[8] Cylinders must be stored in a cool, well-ventilated area away from direct sunlight
and heat sources.

o Decomposition: At high temperatures (>250°C), R-13 can decompose to form toxic and
corrosive compounds, including hydrochloric acid (HCI), hydrofluoric acid (HF), and carbonyl
halides.[8]

Conclusion

Monochlorotrifluoromethane (R-13) possesses well-defined thermodynamic properties that
made it a valuable refrigerant for very low-temperature applications. This guide has provided a
consolidated source of its key physical, caloric, and transport properties, grounded in
authoritative data and models. The experimental protocols and causal explanations herein are
designed to uphold scientific integrity and provide researchers with a robust understanding of
not just the data, but the methodology behind its acquisition. While its significant adverse
environmental impact has rightly led to its global phase-out, the study of its properties remains
a pertinent field for atmospheric science and for the development of sustainable next-
generation refrigeration technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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